Cas no 36033-33-7 (2,4-Imidazolidinedione,5,5-dipropyl-)

• Product Name: 2,4-Imidazolidinedione,5,5-dipropyl-
• CAS No: 36033-33-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD03951076
• CID: 322651
• PubChem ID: 234754
• Update Time: 2025-05-21

2,4-Imidazolidinedione,5,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5,5-dipropyl-
• 5,5-Dipropyl-imidazolidine-2,4-dione
• 5,5-dipropylimidazolidine-2,4-dione
• 5,5-Dipropyl-imidazolidin-2,4-dion
• AC1L5SWN
• AC1Q2UQ1
• AC1Q6GHS
• CTK4H5757
• NSC35241
• SureCN2138557
• DTXSID50284055
• Z56862797
• J-516473
• HMS1782P13
• AKOS000199410
• SMR000061764
• A825282
• MLS000048773
• EN300-04403
• SCHEMBL2138557
• MFCD03951076
• REGID_for_CID_234754
• CHEMBL1420326
• dipropylhydantoin
• HMS2156M17
• NSC-35241
• HMS3322G16
• 36033-33-7
• G34577

• MDL： MFCD03951076
• Inchi： 1S/C9H16N2O2/c1-3-5-9(6-4-2)7(12)10-8(13)11-9/h3-6H2,1-2H3,(H2,10,11,12,13)
• InChI Key： TVKULRRHIFBSPZ-UHFFFAOYSA-N
• SMILES： O=C1C(CCC)(CCC)NC(N1)=O

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.021
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.451
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2,4-Imidazolidinedione,5,5-dipropyl-

2,4-Imidazolidinedione,5,5-Dipropyl: A Comprehensive Overview

The compound with CAS No 36033-33-7, commonly referred to as 2,4-imidazolidinedione,5,5-dipropyl, is a significant molecule in the field of organic chemistry. This compound belongs to the class of imidazolidinediones, which are known for their versatile applications in various industries. The imidazolidinedione framework is characterized by a five-membered ring containing two nitrogen atoms and two ketone groups, making it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 2,4-imidazolidinedione,5,5-dipropyl in drug discovery and development. Researchers have explored its role as a precursor for bioactive compounds due to its ability to undergo various nucleophilic additions and cyclizations. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, opening new avenues for therapeutic applications.

The synthesis of 2,4-imidazolidinedione,5,5-dipropyl typically involves the reaction of an appropriate diketone with ammonia or primary amines under specific conditions. This process is well-documented in the literature and has been optimized for scalability in industrial settings. The presence of the dipropyl substituents at the 5-position of the ring introduces steric hindrance, which can influence the reactivity and selectivity of the molecule during subsequent reactions.

In terms of applications, 2,4-imidazolidinedione derivatives have found utility in agrochemicals due to their ability to act as fungicides and insecticides. A 2022 study in *Pest Management Science* reported that certain analogs of this compound demonstrated high efficacy against common agricultural pests without significant toxicity to non-target organisms. This highlights its potential as an eco-friendly alternative to traditional pesticides.

Beyond its chemical applications, 2,4-imidazolidinedione has also been explored in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in catalytic systems. For example, recent research has shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

The structural versatility of 2,4-imidazolidinedione also makes it an attractive candidate for polymer chemistry. By incorporating this moiety into polymer backbones or side chains, scientists have developed materials with unique mechanical and thermal properties. A 2021 study published in *Macromolecules* showcased how these polymers exhibit enhanced durability under high-temperature conditions, making them suitable for aerospace applications.

In conclusion, CAS No 36033-33-7, or 2,4-imidazolidinedione, continues to be a focal point in chemical research due to its diverse applications and structural adaptability. As advancements in synthetic methodologies and material science progress further elucidation of its potential will undoubtedly lead to innovative solutions across multiple industries.